Cas no 2826916-85-0 (5-bromo-N-methylpyrimidine-4,6-d2-2-carboxamide)

• Product Name: 5-bromo-N-methylpyrimidine-4,6-d2-2-carboxamide
• CAS No: 2826916-85-0
• MF: C₆H₆BrN₃O
• MW: 218.047663211823
• CID: 6827322
• PubChem ID: 172403133
• Update Time: 2025-02-15

5-bromo-N-methylpyrimidine-4,6-d2-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• CS-25595
• 2826916-85-0
• 5-bromo-N-methylpyrimidine-4,6-d2-2-carboxamide

• Inchi： 1S/C6H6BrN3O/c1-8-6(11)5-9-2-4(7)3-10-5/h2-3H,1H3,(H,8,11)/i2D,3D
• InChI Key： WKEUSKJXDSXYDG-PBNXXWCMSA-N
• SMILES： BrC1C([2H])=NC(C(NC)=O)=NC=1[2H]

Computed Properties

• Exact Mass: 216.98198Da
• Monoisotopic Mass: 216.98198Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.9Ų